Cas no 736945-96-3 (GSK417651A)

• Product Name: GSK417651A
• CAS No: 736945-96-3
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5519214
• Update Time: 2025-07-21

GSK417651A Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dihydro-2(1H)-isoquinolinyl)[2-[(4-methoxyphenyl)amino]-4-thiazolyl]-
• GSK417651A
• TRPC3/6-IN-1

• Inchi： 1S/C20H19N3O2S/c1-25-17-8-6-16(7-9-17)21-20-22-18(13-26-20)19(24)23-11-10-14-4-2-3-5-15(14)12-23/h2-9,13H,10-12H2,1H3,(H,21,22)
• InChI Key： NTXBDULODNTCKP-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1=CSC(NC2=CC=C(OC)C=C2)=N1)=O

Experimental Properties

• Solubility: Soluble in DMSO (up to 50 mg/ml) or in Ethanol (up to 15 mg/ml with warming).

GSK417651A Security Information

• Storage Condition：RT (des.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on GSK417651A

Professional Introduction to Compound CAS No 736945-96-3 and Product Name GSK417651A

The compound with the CAS number 736945-96-3 and the product name GSK417651A represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug development. The chemical structure of 736945-96-3 incorporates novel functional groups that contribute to its distinct pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that target specific biological pathways. GSK417651A, derived from the parent compound 736945-96-3, has been extensively studied for its ability to modulate key enzymes involved in cellular signaling. Preliminary research indicates that this compound exhibits potent activity against several targets, including kinases and transcription factors, which are critical in various disease pathways.

One of the most compelling aspects of GSK417651A is its potential in oncology research. Studies have shown that this compound can inhibit the activity of mutant forms of proteins that are commonly associated with cancer progression. The mechanism of action involves precise binding to the active site of these proteins, thereby disrupting their function and potentially halting tumor growth. This has led to its inclusion in several preclinical studies aimed at evaluating its efficacy and safety profile in cancer models.

Furthermore, the structural diversity of 736945-96-3 has opened up new avenues for drug design. Researchers have leveraged computational chemistry techniques to optimize the structure of GSK417651A, enhancing its binding affinity and selectivity. These efforts have resulted in derivatives with improved pharmacokinetic properties, making them more suitable for therapeutic applications. The use of advanced molecular modeling tools has been instrumental in predicting how modifications to the core structure will affect its biological activity.

The pharmacological properties of GSK417651A have also raised interest in other therapeutic areas beyond oncology. Initial findings suggest that it may have applications in neurodegenerative diseases, where modulation of specific kinases is believed to play a role. Additionally, its potential anti-inflammatory effects have been explored, indicating that it could be a valuable tool in developing treatments for conditions such as rheumatoid arthritis.

In conclusion, the compound CAS No 736945-96-3 and its derivative product GSK417651A represent a significant contribution to pharmaceutical research. Their unique chemical properties and promising biological activities make them attractive candidates for further clinical development. As research continues to uncover new insights into their mechanisms of action, these compounds are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.